3-Fluoro-2,6-dimethoxyphenol

• Molecular Formula: C8H9FO3
• Molecular Weight: 172.15 g/mol
• IUPAC Name: 3-fluoro-2,6-dimethoxyphenol
• InChI: InChI=1S/C8H9FO3/c1-11-6-4-3-5(9)8(12-2)7(6)10/h3-4,10H,1-2H3
• InChI Key: ZMFOLNVPRFJZFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)F)OC)O

Description

3-Fluoro-2,6-dimethoxyphenol is an organic compound with the molecular formula C8H9FO3 It is a derivative of phenol, where the hydrogen atoms on the benzene ring are substituted by fluorine and methoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Fluoro-2,6-dimethoxyphenol typically involves the fluorination of 2,6-dimethoxyphenol. One common method is the direct fluorination using a fluorinating agent such as Selectfluor. The reaction is usually carried out in an organic solvent like acetonitrile at room temperature. The reaction conditions need to be carefully controlled to avoid over-fluorination and to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes using microreactors. These reactors offer better control over reaction conditions, leading to higher yields and purity. Catalysts such as tetrabutylammonium bromide can be used to enhance the reaction efficiency .

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-2,6-dimethoxyphenol undergoes various chemical reactions, including:

Oxidation: It can be oxidized by laccases, leading to the formation of products like 3,3′,5,5′-tetramethoxy-1,1′-biphenyl-4,4′-diol.

Reduction: The compound can be reduced using reducing agents like sodium borohydride.

Substitution: It can undergo nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Laccases in water-organic solvent systems.

Reduction: Sodium borohydride in ethanol.

Substitution: Nucleophiles like amines or thiols in polar solvents.

Major Products Formed

Oxidation: 3,3′,5,5′-tetramethoxy-1,1′-biphenyl-4,4′-diol.

Reduction: Corresponding alcohols.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

3-Fluoro-2,6-dimethoxyphenol has several applications in scientific research:

Chemistry: Used as a substrate in enzymatic reactions to study the activity of laccases.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its potential therapeutic properties, including antioxidant activity.

Industry: Utilized in the synthesis of advanced materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Fluoro-2,6-dimethoxyphenol involves its interaction with specific enzymes and molecular targets. For example, in the presence of laccases, it undergoes oxidation to form dimers and other products. The enzyme catalyzes the oxidation by transferring electrons from the phenol to molecular oxygen, resulting in the formation of water as a byproduct .

Comparison with Similar Compounds

Similar Compounds

2,6-Dimethoxyphenol: Lacks the fluorine atom, making it less reactive in certain chemical reactions.

3-Fluoro-4,5-dimethoxyphenol: Similar structure but with different substitution pattern, leading to different reactivity and applications.

Uniqueness

3-Fluoro-2,6-dimethoxyphenol is unique due to the presence of both fluorine and methoxy groups, which impart distinct chemical properties. The fluorine atom increases the compound’s reactivity and stability, making it suitable for various applications in research and industry.